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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B593227 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Introduction
D-(+)-Cellohexose eicosaacetate is a complex carbohydrate derivative that has been

identified as a specialized enzyme inhibitor.[1] This whitepaper aims to provide a

comprehensive technical overview of its biological activity and potential molecular targets.

However, it is critical to note that detailed, publicly available research on the specific

mechanisms and quantitative efficacy of D-(+)-Cellohexose eicosaacetate is exceptionally

limited. The information presented herein is based on supplier specifications and the broader

context of related compounds.

Chemical Identity
Characteristic Value

CAS Number 355012-91-8

Molecular Formula C₇₆H₁₀₂O₅₁

Molecular Weight 1831.59 g/mol

Synonyms

O-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-(1-

4)-O-2,3,6-tri-O-acetyl-b-D-glucopyranosyl-(1-

4)-O-2,3,6-tri-O-acetyl-b-D-glucopyranosyl-(1-

4)-...
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Reported Biological Activity
D-(+)-Cellohexose eicosaacetate is marketed as a tool for research in several key therapeutic

areas, suggesting a range of biological activities. According to suppliers, it is used for studying:

Diabetes: This suggests a potential role in modulating carbohydrate-metabolizing enzymes.

Cancer: Indicating possible anti-proliferative or cytotoxic effects.

Inflammatory Disorders: Pointing towards an ability to interfere with inflammatory pathways.

[1]

Despite these broad claims, specific biological targets and quantitative data on the activity of D-
(+)-Cellohexose eicosaacetate are not available in peer-reviewed literature.

Postulated Targets and Mechanism of Action
Given its structural similarity to cello-oligosaccharides, it is plausible that D-(+)-Cellohexose
eicosaacetate may act as an inhibitor of glycosidases or other carbohydrate-binding proteins.

The extensive acetylation would significantly alter its solubility and steric profile compared to its

parent molecule, D-(+)-Cellohexose, likely leading to a different target profile or mechanism of

inhibition.

Due to the lack of specific data, any discussion of signaling pathways remains speculative. A

logical workflow for investigating its mechanism of action is proposed below.

Caption: Proposed workflow for elucidating the biological targets and mechanism of action of

D-(+)-Cellohexose eicosaacetate.

Quantitative Data
A thorough search of scientific databases and supplier information did not yield any quantitative

data regarding the biological activity of D-(+)-Cellohexose eicosaacetate. This includes, but is

not limited to:

IC₅₀ or EC₅₀ values for any specific enzyme or cell line.

Kinetic inhibition constants (Kᵢ, Kᵢ').
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Data from in vivo efficacy studies.

The absence of such data prevents a detailed comparison with other known inhibitors.

Experimental Protocols
Detailed experimental protocols for assays involving D-(+)-Cellohexose eicosaacetate are not

publicly available. For researchers interested in evaluating this compound, standard protocols

for enzyme inhibition, cell viability, and inflammation assays would need to be adapted. An

example of a generalized experimental design for testing its anti-inflammatory potential is

outlined below.

RAW 264.7 Macrophages Seeding
Pre-treatment with

D-(+)-Cellohexose Eicosaacetate
(Dose-response)

Stimulation with LPS Incubation Measurement of Inflammatory Markers
(e.g., NO, TNF-α, IL-6)

Click to download full resolution via product page

Caption: A generalized workflow for assessing the in vitro anti-inflammatory activity of D-(+)-
Cellohexose eicosaacetate.

Conclusion
D-(+)-Cellohexose eicosaacetate is a commercially available research chemical with

purported applications in the study of diabetes, cancer, and inflammation. However, there is a

significant gap in the scientific literature regarding its specific biological targets, mechanism of

action, and quantitative efficacy. The information provided by suppliers is of a general nature

and is not substantiated by published, peer-reviewed data.

For researchers and drug development professionals, D-(+)-Cellohexose eicosaacetate
represents a molecule with potential for discovery, but its utility is currently hampered by the

lack of foundational biological data. The workflows presented in this document offer a starting

point for a systematic investigation into its properties. Any research on this compound would be

novel and would contribute significantly to the understanding of its biological function. It is

recommended that any use of this compound be preceded by rigorous in-house validation and

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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